Cas no 1314913-84-2 (1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol)

• Product Name: 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol
• CAS No: 1314913-84-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD13461780
• CID: 4694016
• Update Time: 2025-10-29

1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol
• 1-(2,3,4,5-Tetrahydrobenzo[f][1,4]oxazepin-7-yl)ethanol
• FCH924113
• T3385
• 1,4-benzoxazepine-7-methanol, 2,3,4,5-tetrahydro-alpha-methyl-

• MDL： MFCD13461780
• Inchi： 1S/C11H15NO2/c1-8(13)9-2-3-11-10(6-9)7-12-4-5-14-11/h2-3,6,8,12-13H,4-5,7H2,1H3
• InChI Key： INWAXVIEHILFAD-UHFFFAOYSA-N
• SMILES： O1CCNCC2C=C(C=CC1=2)C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol

Comprehensive Overview of 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol (CAS No. 1314913-84-2)

1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol (CAS No. 1314913-84-2) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the benzoxazepine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both ethanol and tetrahydrobenzoxazepine moieties in its structure makes it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics.

The molecular formula of 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol is C11H15NO2, with a molecular weight of 193.24 g/mol. Its unique structure combines a benzoxazepine core with an ethanol side chain, which may contribute to its solubility and bioavailability. Researchers are increasingly interested in this compound due to its potential applications in treating neurological disorders, such as anxiety and depression, which are among the most searched health topics globally.

In recent years, the demand for novel CNS-active compounds has surged, driven by the growing prevalence of mental health issues. 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol has garnered attention as a potential scaffold for designing new drugs targeting serotonin and dopamine receptors. These receptors are frequently discussed in scientific literature and online forums, reflecting widespread public interest in mood regulation and cognitive enhancement.

The synthesis of 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol typically involves multi-step organic reactions, including cyclization and reduction processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. Given the compound's complexity, researchers often seek information on its synthetic routes and analytical methods, which are common search queries in academic and industrial settings.

From a pharmacological perspective, 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol exhibits moderate lipophilicity, which may influence its blood-brain barrier permeability. This property is critical for CNS-targeted therapies and is a hot topic in drug development circles. Additionally, the compound's metabolic stability and toxicity profile are subjects of ongoing research, as these factors determine its viability as a lead compound.

The benzoxazepine scaffold is also being explored for its anti-inflammatory and anticancer properties, aligning with current trends in personalized medicine and targeted therapies. As such, 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol may have broader applications beyond CNS disorders, including oncology and immunology. These interdisciplinary connections make it a compelling subject for researchers and investors alike.

In summary, 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-7-yl)ethanol (CAS No. 1314913-84-2) represents a versatile and promising compound in modern medicinal chemistry. Its structural features, potential therapeutic applications, and relevance to trending health topics underscore its importance in scientific and industrial communities. Future studies will likely focus on optimizing its pharmacokinetic properties and expanding its utility in drug development pipelines.